Cas no 730986-27-3 (N-(prop-2-en-1-yl)-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(prop-2-en-1-yl)-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 730986-27-3
• MF: C₁₀H₁₀F₃NO₂S
• MW: 265.252111911774
• CID: 3110068
• PubChem ID: 2398397
• Update Time: 2025-04-21

N-(prop-2-en-1-yl)-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-allyl-3-(trifluoromethyl)benzenesulfonamide
• N-(prop-2-en-1-yl)-3-(trifluoromethyl)benzene-1-sulfonamide
• N-2-Propen-1-yl-3-(trifluoromethyl)benzenesulfonamide
• FEB98627
• AKOS008940856
• G32878
• SR-01000047350
• N-(PROP-2-EN-1-YL)-3-(TRIFLUOROMETHYL)BENZENESULFONAMIDE
• 730986-27-3
• EN300-07465
• SR-01000047350-1
• SY138606
• CS-0220755
• MFCD04623639
• Z45529933
• N-prop-2-enyl-3-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C10H10F3NO2S/c1-2-6-14-17(15,16)9-5-3-4-8(7-9)10(11,12)13/h2-5,7,14H,1,6H2
• InChI Key： SIJBEOOBZADTBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCC=C)(=O)=O

Computed Properties

• Exact Mass: 265.03843422Da
• Monoisotopic Mass: 265.03843422Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides